Cas no 13616-73-4 (Benzaldehyde, 5-methyl-2-(methylthio)-)

• Product Name: Benzaldehyde, 5-methyl-2-(methylthio)-
• CAS No: 13616-73-4
• MF: C₉H₁₀OS
• MW: 166.240101337433
• CID: 1244808
• PubChem ID: 13296940
• Update Time: 2025-04-20

Benzaldehyde, 5-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 5-methyl-2-(methylthio)-
• 5-methyl-2-methylsulfanylbenzaldehyde
• 13616-73-4
• 5-Methyl-2-(methylsulfanyl)benzaldehyde
• DTXSID00535468

• Inchi： 1S/C9H10OS/c1-7-3-4-9(11-2)8(5-7)6-10/h3-6H,1-2H3
• InChI Key： ORJUTUPXGUUBJO-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C)=CC=1C=O

Computed Properties

• Exact Mass: 166.04523611g/mol
• Monoisotopic Mass: 166.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives